Cas no 932886-65-2 (2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 932886-65-2
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• MDL: MFCD03420079
• CID: 3111330
• PubChem ID: 25218883
• Update Time: 2025-11-05

2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• H20963
• VS-14168
• ALBB-000573
• 6,8-dimethyl-2-[4-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid
• 932886-65-2
• BBL037453
• 2-(4-isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylicacid
• AKOS005170980
• SB72250
• STK502278
• MFCD03420079

• MDL： MFCD03420079
• Inchi： 1S/C22H23NO3/c1-13(2)12-26-17-7-5-16(6-8-17)20-11-19(22(24)25)18-10-14(3)9-15(4)21(18)23-20/h5-11,13H,12H2,1-4H3,(H,24,25)
• InChI Key： WUAAHEWPUXOBAJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=C(C)C=C(C)C2=N1)CC(C)C

Computed Properties

• Exact Mass: 349.16779360Da
• Monoisotopic Mass: 349.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932886-65-2)

2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932886-65-2) is a quinoline derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique molecular structure, has garnered attention for its versatile properties. The presence of the isobutoxy and dimethylquinoline groups contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

In recent years, the demand for quinoline-based compounds has surged due to their broad-spectrum biological activities. 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid is no exception, with studies highlighting its potential in modulating specific enzymatic pathways. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could pave the way for developing targeted therapies. This aligns with the growing trend of personalized medicine, where compounds like this are tailored to individual patient needs.

The synthesis of 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound remains a key focus for chemists, especially in the context of green chemistry principles. Sustainable synthesis methods, such as catalytic reactions and solvent-free techniques, are being explored to minimize environmental impact—a topic highly relevant to today's eco-conscious audience.

From a commercial perspective, CAS No. 932886-65-2 is sought after by pharmaceutical companies and research institutions. Its potential applications span anti-inflammatory, antimicrobial, and anticancer domains, reflecting the compound's versatility. The rise of AI-driven drug discovery has further accelerated interest in such molecules, as computational models can predict their interactions with biological targets more efficiently than traditional methods.

Another area of exploration for 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid is its role in material science. Quinoline derivatives are known for their luminescent properties, making them candidates for organic light-emitting diodes (OLEDs) and other optoelectronic devices. As the world shifts toward renewable energy and smart technologies, the demand for high-performance materials like this compound is expected to grow.

For those searching for "quinoline carboxylic acid derivatives" or "applications of CAS 932886-65-2," this compound offers a compelling case study. Its multifaceted applications and ongoing research make it a standout in the field. Additionally, questions like "how to synthesize 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid" or "biological activities of quinoline derivatives" are frequently encountered in academic and industrial circles, underscoring its relevance.

In conclusion, 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932886-65-2) represents a promising avenue for both scientific and industrial advancements. Its unique chemical profile, combined with the growing emphasis on sustainable and targeted solutions, positions it as a compound to watch in the coming years. Whether you're a researcher, a developer, or simply curious about cutting-edge chemistry, this molecule offers a wealth of opportunities for exploration and innovation.